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Compound of Interest

Compound Name: Dichloropentane

Cat. No.: B13834815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of

dichloropentane as a metal degreasing agent in manufacturing environments. It is intended

for an audience with a technical background in chemistry and laboratory procedures.

Introduction
Dichloropentane, a chlorinated hydrocarbon, is utilized as a solvent for oils, greases, and

other organic contaminants, making it a candidate for metal degreasing operations in various

manufacturing processes.[1][2] Its efficacy as a degreasing agent is attributed to its chemical

properties that allow it to dissolve nonpolar substances. However, like many chlorinated

solvents, its use requires careful consideration of safety, health, and environmental impacts.

This document outlines the properties of dichloropentane, provides a comparative analysis

with other common degreasing solvents, and details protocols for its application and

performance evaluation.

Physicochemical Properties and Comparative Data
The selection of a degreasing agent is dependent on its physical and chemical properties,

which dictate its cleaning efficiency, application method, and safety requirements.

Dichloropentane exists in several isomeric forms, with 1,1-dichloropentane and 1,5-

dichloropentane being of primary interest for industrial applications.
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Table 1: Physicochemical Properties of Dichloropentane Isomers and Common Metal

Degreasing Solvents

Property
1,1-
Dichlorope
ntane

1,5-
Dichlorope
ntane

Trichloroeth
ylene (TCE)

Perchloroet
hylene
(PCE)

Methylene
Chloride
(DCM)

CAS Number 820-55-3[3] 628-76-2[4] 79-01-6 127-18-4 75-09-2

Molecular

Formula
C₅H₁₀Cl₂[3] C₅H₁₀Cl₂[4] C₂HCl₃ C₂Cl₄ CH₂Cl₂

Molecular

Weight (

g/mol )

141.04[3] 141.04[4] 131.39 165.83 84.93

Boiling Point

(°C)
~148 180[4] 87.2 121.1 39.6

Vapor

Pressure

(hPa at 25°C)

Not available 1.5[4] ~77 ~25 ~584

Density

(g/cm³ at

20°C)

~1.08 1.10[4] ~1.46 ~1.62 ~1.33

Flash Point

(°C)
~36 26[4] None None None

Solubility in

Water (g/L)
Insoluble 0.125[4] ~1.1 ~0.15 ~13

Kauri-Butanol

(Kb) Value
Not Available Not Available ~130 ~90 ~136

Note: A specific Kauri-Butanol (Kb) value for dichloropentane is not readily available in public

literature. The Kb value is a measure of a solvent's ability to dissolve a standard kauri resin

solution, with higher values indicating stronger solvency.[5][6] For comparison, other

chlorinated solvents have high Kb values, suggesting strong solvency power.[5] The properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b13834815?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/pentane-1-1-dichloro--dic611975.html
https://www.sigmaaldrich.com/AR/es/product/mm/842141
https://wap.guidechem.com/encyclopedia/pentane-1-1-dichloro--dic611975.html
https://www.sigmaaldrich.com/AR/es/product/mm/842141
https://wap.guidechem.com/encyclopedia/pentane-1-1-dichloro--dic611975.html
https://www.sigmaaldrich.com/AR/es/product/mm/842141
https://www.sigmaaldrich.com/AR/es/product/mm/842141
https://www.sigmaaldrich.com/AR/es/product/mm/842141
https://www.sigmaaldrich.com/AR/es/product/mm/842141
https://www.sigmaaldrich.com/AR/es/product/mm/842141
https://www.sigmaaldrich.com/AR/es/product/mm/842141
https://www.benchchem.com/product/b13834815?utm_src=pdf-body
https://www.chembk.com/en/chem/1,1-dichloropentane
https://cool.culturalheritage.org/byauth/burke/solpar/solpar3.html
https://www.chembk.com/en/chem/1,1-dichloropentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13834815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of dichloropentane, such as its nonpolar nature, suggest it would be effective in dissolving oils

and greases.

Experimental Protocols
The following protocols are based on established standards for evaluating the performance of

cleaning agents.

Protocol for Evaluating Cleaning Effectiveness (Based
on ASTM G122)
This protocol provides a quantitative method for assessing the soil removal efficiency of

dichloropentane.

Objective: To determine the percentage of a standardized soil removed from a metal coupon by

dichloropentane.

Materials:

Metal test coupons (e.g., stainless steel, as specified in ASTM A380)[7][8][9][10][11][12][13]

[14]

Standardized soil (e.g., a mixture of lubricating oil and fine carbon particles)

Dichloropentane

Beakers and cleaning apparatus (e.g., ultrasonic bath, immersion tank)

Analytical balance (accurate to 0.1 mg)

Forced-air oven

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat,

respirator with appropriate cartridges.

Procedure:
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Coupon Preparation: a. Clean test coupons according to ASTM A380 pre-cleaning

procedures to ensure a consistent starting surface.[7][9][11] b. Dry the coupons in an oven at

a specified temperature (e.g., 105°C) for 1 hour. c. Allow coupons to cool to room

temperature in a desiccator. d. Weigh each coupon to the nearest 0.1 mg and record this as

the "Initial Clean Weight" (W1).

Soil Application: a. Apply a consistent, known amount of the standardized soil to the surface

of each coupon. b. Weigh the soiled coupon and record this as the "Soiled Weight" (W2).

The weight of the soil is Ws = W2 - W1.

Cleaning Process: a. Immerse the soiled coupons in dichloropentane in the cleaning

apparatus. b. Agitate the solvent or use ultrasonication for a predetermined time (e.g., 5-15

minutes). The cleaning parameters (time, temperature, agitation) should be carefully

controlled and recorded.[7][9][15] c. Remove the coupons from the solvent and allow them to

air dry in a fume hood.

Final Weighing: a. Once fully dry, weigh the cleaned coupons and record this as the "Final

Weight" (W3).

Calculation of Cleaning Efficiency: a. The weight of the remaining soil is Wr = W3 - W1. b.

The Cleaning Efficiency (CE) is calculated as: CE (%) = [(Ws - Wr) / Ws] * 100

Table 2: Example Data for Cleaning Efficiency Calculation

Coupon
ID

Initial
Clean
Weight
(W1) (g)

Soiled
Weight
(W2) (g)

Weight of
Soil (Ws)
(g)

Final
Weight
(W3) (g)

Weight of
Remainin
g Soil
(Wr) (g)

Cleaning
Efficiency
(%)

A-01 15.0000 15.1500 0.1500 15.0015 0.0015 99.0

A-02 15.0010 15.1515 0.1505 15.0028 0.0018 98.8

A-03 15.0005 15.1508 0.1503 15.0020 0.0015 99.0

Protocol for Water-Break Test (Based on ASTM A380)
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This is a qualitative method to assess the presence of hydrophobic (oily) films on a metal

surface.[7][11]

Objective: To visually inspect for the presence of residual organic contaminants on a metal

surface after cleaning with dichloropentane.

Materials:

Cleaned and dried metal part

Deionized water

Spray bottle or immersion tank

Procedure:

After cleaning the metal part with dichloropentane and allowing it to dry completely, hold the

part at a slight angle.

Spray the surface with a fine mist of deionized water or immerse it in a bath of deionized

water.

Observe the behavior of the water on the surface as it is withdrawn.

Interpretation of Results:

Clean Surface: The water will form a continuous, unbroken film (a "water break-free"

surface).

Contaminated Surface: The water will bead up, break into droplets, or recede from certain

areas, indicating the presence of a hydrophobic film.

Safety and Handling
Dichloropentane is a flammable liquid and is harmful if swallowed or inhaled.[4] It can cause

skin and eye irritation.[16] Therefore, strict safety protocols must be followed.
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Ventilation: Always use dichloropentane in a well-ventilated area, preferably within a

chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., Viton or nitrile), safety goggles, and a lab coat. A respirator with organic vapor

cartridges should be used if ventilation is inadequate.

Ignition Sources: Dichloropentane is flammable. Keep it away from open flames, sparks,

and other sources of ignition.[1][2]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible materials such as strong oxidizing agents.[4]

Disposal: Dispose of waste dichloropentane and contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.

Regulatory Considerations:

OSHA Permissible Exposure Limit (PEL): A specific PEL for dichloropentane has not been

established by OSHA.[17][18] In the absence of a specific PEL, it is prudent to handle

dichloropentane with the same precautions as other chlorinated solvents and maintain

exposure to the lowest feasible level.

EPA Significant New Alternatives Policy (SNAP): The SNAP program evaluates and

regulates substitutes for ozone-depleting substances.[19] While dichloropentane is not

explicitly listed as an approved or disapproved substitute for specific applications on the

publicly available SNAP lists, any new use of a solvent in an application where ozone-

depleting substances were historically used may be subject to review under this program.

[20]
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Caption: Metal degreasing workflow using dichloropentane.
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Caption: Qualitative property comparison of degreasing solvents.
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Caption: Safety and handling protocol for dichloropentane.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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